Cas no 373381-39-6 (Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-)

• Product Name: Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
• CAS No: 373381-39-6
• MF: C₄₀H₈₁NO₅
• MW: 656.074853658676
• CID: 1483065
• Update Time: 2024-08-24

Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
• Docosanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-

• Inchi： 1S/C40H81NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-38(44)40(46)41-36(35-42)39(45)37(43)33-31-29-27-25-23-16-14-12-10-8-6-4-2/h36-39,42-45H,3-35H2,1-2H3,(H,41,46)/t36-,37+,38?,39-/m0/s1
• InChI Key： XJDLBNONNWFVMN-JTSUEBPGSA-N
• SMILES： C(N[C@@H](CO)[C@H](O)[C@H](O)CCCCCCCCCCCCCC)(=O)C(O)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 655.61183

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 782.5±60.0 °C(Predicted)
• PSA: 110.02
• pka: 13.26±0.20(Predicted)